Cas no 19532-43-5 (1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid)

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid is a versatile heterocyclic compound featuring a nitrophenyl group attached to a pyrazole ring, further functionalized with a carboxylic acid moiety. This structure imparts significant reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the carboxylic acid offers a handle for further derivatization, such as esterification or amide formation. Its rigid aromatic framework contributes to stability, and the compound's distinct polarity allows for efficient purification via standard techniques like recrystallization or chromatography. The compound's well-defined structure and multifunctional nature make it particularly useful in medicinal chemistry for designing bioactive molecules, where its scaffold can serve as a core for developing enzyme inhibitors or receptor modulators.
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid structure
19532-43-5 structure
Product Name:1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid
CAS No:19532-43-5
MF:C10H7N3O4
MW:233.180281877518
MDL:MFCD08696935
CID:2855878
PubChem ID:19624552
Update Time:2025-07-02

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid
    • Z415740208
    • AKOS000316014
    • CS-0248999
    • EN300-42129
    • UAA53243
    • 1-(4-nitrophenyl)pyrazole-3-carboxylic acid
    • G56352
    • AKOS015922136
    • 887-055-1
    • 1-(4-nitrophenyl)-1H-pyrazole-3-carboxylicacid
    • STK351448
    • 19532-43-5
    • MFCD08696935
    • MDL： MFCD08696935
    • Inchi： 1S/C10H7N3O4/c14-10(15)9-5-6-12(11-9)7-1-3-8(4-2-7)13(16)17/h1-6H,(H,14,15)
    • InChI Key： SHDKECMZGJJFQA-UHFFFAOYSA-N
    • SMILES： OC(C1C=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1)=O

Computed Properties

  • Exact Mass: 233.04365571Da
  • Monoisotopic Mass: 233.04365571Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 101Ų

1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N498473-25mg
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid
 19532-43-5
25mg
 $ 70.00 2022-06-03
TRC
N498473-50mg
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid
 19532-43-5
50mg
 $ 95.00 2022-06-03
TRC
N498473-250mg
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic Acid
 19532-43-5
250mg
 $ 340.00 2022-06-03
abcr
AB551628-250 mg
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .
 19532-43-5
250MG
 €220.50 2022-03-01
abcr
AB551628-500 mg
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .
 19532-43-5
500MG
 €294.20 2022-03-01
abcr
AB551628-1 g
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .
 19532-43-5
1g
 €343.30 2022-03-01
abcr
AB551628-5 g
1-(4-Nitrophenyl)-1H-pyrazole-3-carboxylic acid; .
 19532-43-5
5g
 €836.30 2022-03-01
Enamine
EN300-42129-0.05g
1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid
 19532-43-5 95.0%
0.05g
 $132.0 2025-03-21
Enamine
EN300-42129-0.1g
1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid
 19532-43-5 95.0%
0.1g
 $196.0 2025-03-21
Enamine
EN300-42129-0.25g
1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid
 19532-43-5 95.0%
0.25g
 $280.0 2025-03-21

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